
Phenyltin Trichloride: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenyltin trichloride

Cat. No.: B074287 Get Quote

Introduction

Phenyltin trichloride (CAS No. 1124-19-2) is an organotin compound with the chemical

formula C₆H₅SnCl₃.[1][2] It is a colorless liquid that is sensitive to moisture and light.[2][3] This

compound serves as a versatile reagent and catalyst in various organic synthesis reactions.[1]

[4] It is also noted for its potential antimicrobial and antitumor properties.[4] This technical guide

provides an in-depth overview of Phenyltin trichloride, including its chemical and physical

properties, comprehensive safety information, and protocols for safe handling and emergency

procedures.

Chemical Identifiers and Properties
A summary of the key identifiers and physical and chemical properties of Phenyltin trichloride
are presented below.

Identifier Value

CAS Number 1124-19-2[1]

EC Number 214-393-3[1]

Molecular Formula C₆H₅Cl₃Sn[2]

Molecular Weight 302.17 g/mol [1]

Synonyms Trichlorophenylstannane, Phenyltrichlorotin[5]
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Property Value

Physical State Liquid[3]

Appearance Colorless[3]

Boiling Point 142-143 °C at 25 mmHg[1]

Density 1.839 g/mL at 25 °C[1]

Flash Point > 110 °C (> 230 °F)[3][6]

Refractive Index n20/D 1.585 (lit.)[1]

Water Solubility Insoluble, reacts with water[4][6]

Stability
Stable under normal conditions; sensitive to light

and moisture[2][3]

Safety and Hazard Information
Phenyltin trichloride is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[2][3] It is also very toxic to aquatic life.[7][8]

Hazard Classification Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage[2][9]

Serious Eye Damage/Irritation H318 Causes serious eye damage[7]

Acute Aquatic Toxicity H400 Very toxic to aquatic life[7]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects[7]

Exposure Limits (as Sn) Value

TWA 0.1 mg/m³[10]

STEL 0.2 mg/m³[10]
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Experimental Protocols
Handling and Storage

Ventilation: Handle Phenyltin trichloride in a well-ventilated area, preferably in a chemical

fume hood.[3][10] Use a closed system whenever possible to prevent the generation of

vapor or mist.[3][9]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[3][10] An apron and arm covers are recommended.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms

are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[3][10] A recommended filter type is an organic gases and vapors filter (Type A, Brown).[3]

[6]

Storage: Store in a cool, dry, and well-ventilated place.[3][10] Keep the container tightly

closed and store under a nitrogen blanket.[10] This material should be stored in a corrosives

area and protected from moisture and light.[3][10]

Incompatible Materials: Avoid contact with strong oxidizing agents, moisture, acids, and

bases.[3][10][11]

Disposal

Dispose of contents and container to an approved waste disposal plant.[3] Chemical waste

generators must determine whether a discarded chemical is classified as a hazardous waste.

[10]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[3]
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Exposure Route

Immediate Actions

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with water/shower for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Give 2-4 cupfuls of milk or water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for Phenyltin trichloride exposure.

Toxicological Information
While no acute toxicity information is available for this product, it is known to be corrosive.[3][6]

Ingestion can cause severe swelling, damage to the digestive tract, and possible perforation of

the stomach or esophagus.[3][10] The toxicological properties of this material have not been

fully investigated.[10] It is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[10]

Hazardous Decomposition
Hazardous decomposition products include carbon monoxide (CO), carbon dioxide (CO2),

metal oxides, and hydrogen chloride gas.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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